molecular formula C25H24N6O4 B2420432 N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide CAS No. 1207034-73-8

N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide

Cat. No. B2420432
CAS RN: 1207034-73-8
M. Wt: 472.505
InChI Key: PTTOLTWTYCZQEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C25H24N6O4 and its molecular weight is 472.505. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

  • Compounds related to N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide have been synthesized and found to exhibit anticancer and antimicrobial activities. These activities are attributed to the structural features of these compounds, such as the presence of triazole and pyrazine rings (Riyadh et al., 2013).

Anticonvulsant Activity

  • Similar compounds with structures that include 1,2,4-triazole and imidazole rings have demonstrated significant anticonvulsant activity. This highlights the potential of these chemical structures in the development of new anticonvulsant drugs (Tarikogullari et al., 2010).

Insecticidal Properties

  • Derivatives of N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide have been synthesized and evaluated as insecticidal agents, specifically against the cotton leafworm, Spodoptera littoralis. This suggests the potential use of these compounds in agricultural pest control (Fadda et al., 2017).

Antioxidant Properties

  • Research indicates that certain compounds structurally related to N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide exhibit moderate to significant antioxidant activities. These findings are crucial for exploring their potential in oxidative stress-related diseases (Ahmad et al., 2012).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide involves the condensation of 3,4-dimethoxyaniline with 3,4-dimethylphenylacetic acid to form N-(3,4-dimethoxyphenyl)-3,4-dimethylphenylacetamide. This intermediate is then reacted with 2-(3-oxo-9-(3,4-dimethylphenyl)-2,3-dihydropyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2-yl)acetic acid to form the final product.", "Starting Materials": [ "3,4-dimethoxyaniline", "3,4-dimethylphenylacetic acid", "2-(3-oxo-9-(3,4-dimethylphenyl)-2,3-dihydropyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2-yl)acetic acid" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxyaniline with 3,4-dimethylphenylacetic acid in the presence of a coupling agent such as EDCI or DCC to form N-(3,4-dimethoxyphenyl)-3,4-dimethylphenylacetamide.", "Step 2: Reaction of N-(3,4-dimethoxyphenyl)-3,4-dimethylphenylacetamide with 2-(3-oxo-9-(3,4-dimethylphenyl)-2,3-dihydropyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2-yl)acetic acid in the presence of a coupling agent such as EDCI or DCC to form N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide." ] }

CAS RN

1207034-73-8

Product Name

N-(3,4-dimethoxyphenyl)-2-(9-(3,4-dimethylphenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)acetamide

Molecular Formula

C25H24N6O4

Molecular Weight

472.505

IUPAC Name

N-(3,4-dimethoxyphenyl)-2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide

InChI

InChI=1S/C25H24N6O4/c1-15-5-6-17(11-16(15)2)19-13-20-24-28-31(25(33)29(24)9-10-30(20)27-19)14-23(32)26-18-7-8-21(34-3)22(12-18)35-4/h5-13H,14H2,1-4H3,(H,26,32)

InChI Key

PTTOLTWTYCZQEZ-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC(=C(C=C5)OC)OC)C3=C2)C

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.